Cas no 1807128-96-6 (Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate
• CAS No: 1807128-96-6
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 4947768
• Update Time: 2025-05-22

Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate

• Inchi： 1S/C11H10ClNO3/c1-2-16-11(15)10-8(6-14)3-7(5-13)4-9(10)12/h3-4,14H,2,6H2,1H3
• InChI Key： SQYFXEKJTJEATO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(CO)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate

Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate: A Comprehensive Overview

Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate, with the CAS number 1807128-96-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of benzoate esters, which are widely used in various industries, including pharmaceuticals, agrochemicals, and materials science. The structure of Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate is characterized by a benzoic acid derivative with substituents at the 2, 4, and 6 positions of the benzene ring. Specifically, the substituents include a chlorine atom at position 2, a cyano group at position 4, and a hydroxymethyl group at position 6. These substituents contribute to the compound's reactivity and functional versatility.

Recent studies have highlighted the importance of Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate in the development of novel drug delivery systems. The hydroxymethyl group at position 6 serves as a reactive site for further functionalization, enabling the attachment of various bioactive molecules. For instance, researchers have explored the use of this compound as a precursor for synthesizing anti-inflammatory agents and antiviral drugs. The cyano group at position 4 enhances the compound's electron-withdrawing properties, which can be exploited in designing drugs with improved pharmacokinetic profiles.

In addition to its pharmaceutical applications, Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate has shown promise in agrochemical research. The chlorine atom at position 2 imparts stability to the molecule, making it resistant to degradation under environmental conditions. This property is particularly valuable in the development of pesticides and herbicides that require long-lasting efficacy. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional agrochemicals.

The synthesis of Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of substituents at specific positions on the benzene ring requires precise control over reaction conditions to ensure high yields and purity. Researchers have developed innovative methods, such as microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only enhance efficiency but also reduce environmental impact by minimizing waste generation.

Another area where Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate has demonstrated potential is in materials science. The compound's ability to form stable ester linkages makes it an ideal candidate for synthesizing advanced polymers and coatings. For example, recent studies have focused on its use as a building block for bio-based polymers that exhibit excellent mechanical properties and biodegradability. These materials hold great promise for applications in packaging, textiles, and biomedical devices.

Despite its numerous advantages, there are challenges associated with the use of Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate in practical applications. One key issue is its limited solubility in certain solvents, which can hinder its processing into final products. To address this challenge, researchers are investigating strategies such as copolymerization and surface modification to improve solubility without compromising the compound's inherent properties.

In conclusion, Ethyl 2-chloro-4-cyano-6-(hydroxymethyl)benzoate (CAS No: 1807128-96-6) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in drug development, agriculture, and materials science. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in shaping future technologies.